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Abstract
3-Aminopyrazole, a heterocyclic amine, is a pivotal building block in the realms of medicinal

chemistry and materials science.[1][2] Its unique structural features, including the presence of a

pyrazole ring and an amino group, impart a versatile reactivity profile, making it a valuable

scaffold for the synthesis of a wide array of bioactive molecules and functional materials.[3][4]

[5] This technical guide provides a comprehensive overview of the core chemical properties,

structural characteristics, and key experimental considerations of 3-aminopyrazole, tailored for

professionals in research and development.

Chemical Structure and Tautomerism
3-Aminopyrazole, with the IUPAC name 1H-pyrazol-3-amine, is an aromatic heterocyclic

compound.[3][6] A key structural feature of 3-aminopyrazole is its existence in tautomeric

forms. The amino group can be positioned at either the 3- or 5-position of the pyrazole ring,

leading to an equilibrium between 3-aminopyrazole (3AP) and 5-aminopyrazole (5AP).[7]

Computational studies, supported by experimental data, indicate that the 3-aminopyrazole
tautomer is the more stable form.[7]
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Caption: Tautomeric equilibrium of 3-aminopyrazole.

Physicochemical Properties
3-Aminopyrazole is typically a white to light yellow crystalline solid or oily liquid at room

temperature.[1][3][8] It is soluble in polar solvents such as water and methanol.[3][8][9] The key

physicochemical properties of 3-aminopyrazole are summarized in the table below for easy

reference and comparison.

Property Value Source(s)

IUPAC Name 1H-pyrazol-3-amine [6]

Synonyms
3-Pyrazolamine, 1H-pyrazol-3-

ylamine, 5-Aminopyrazole
[3][8][10]

CAS Number 1820-80-0 [1][6]

Molecular Formula C₃H₅N₃ [1][6][11]

Molecular Weight 83.09 g/mol [1][11]

Appearance
White to light yellow crystalline

solid or oily liquid
[1][3][8]

Melting Point 34-37 °C [1][8][12]

Boiling Point 218 °C at 122 mmHg [1][8][12]

pKa 15.28 ± 0.10 (Predicted) [1][3][8]

Solubility Soluble in water and methanol [3][8][9]
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Experimental Protocols
Synthesis of 3-Aminopyrazole
A common and efficient method for the synthesis of 3-aminopyrazoles involves the

condensation of a β-ketonitrile with hydrazine.[13] The reaction proceeds through the formation

of a hydrazone intermediate, followed by cyclization to yield the pyrazole ring.

General Protocol:

Reaction Setup: A solution of the chosen β-ketonitrile and hydrazine hydrate in a suitable

solvent, such as ethanol, is prepared in a reaction flask.

Reaction Conditions: The reaction mixture is typically heated under reflux for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is

removed under reduced pressure. The resulting crude product can be purified by

recrystallization or column chromatography to yield the desired 3-aminopyrazole.
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Caption: General workflow for the synthesis of 3-aminopyrazole.

Spectroscopic Characterization
The structure and purity of synthesized 3-aminopyrazole are typically confirmed using various

spectroscopic techniques:

Infrared (IR) Spectroscopy: The IR spectrum of 3-aminopyrazole exhibits characteristic

absorption bands corresponding to the N-H stretching of the amino group and the pyrazole

ring, as well as C=N and C=C stretching vibrations within the heterocyclic ring.[7][11][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectroscopy are

used to confirm the chemical structure by identifying the chemical shifts and coupling

constants of the protons and carbons in the molecule.[1]
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Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

of the compound and to analyze its fragmentation pattern, further confirming its identity.[6]

Role in Drug Discovery and Development
3-Aminopyrazole is a highly sought-after scaffold in medicinal chemistry due to its ability to

serve as a precursor for a diverse range of biologically active compounds.[3][4] It is a key

building block in the synthesis of kinase inhibitors, anti-inflammatory agents, and anticancer

therapeutics.[3][15] The pyrazole ring can participate in hydrogen bonding and other non-

covalent interactions with biological targets, while the amino group provides a convenient

handle for further chemical modifications and the introduction of desired pharmacophoric

features.
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Caption: Role of 3-aminopyrazole as a scaffold in drug discovery.

Conclusion
3-Aminopyrazole is a versatile and valuable chemical entity with a well-defined set of chemical

and physical properties. Its structural features, particularly its tautomeric nature and reactive

amino group, make it an indispensable tool for chemists in both academic and industrial
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research. A thorough understanding of its properties and reactivity is crucial for its effective

application in the synthesis of novel pharmaceuticals and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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